![molecular formula C21H24N4O5S2 B2610181 N,N-diethyl-4-(2-((4-nitrobenzyl)thio)-4,5-dihydro-1H-imidazole-1-carbonyl)benzenesulfonamide CAS No. 851802-55-6](/img/structure/B2610181.png)
N,N-diethyl-4-(2-((4-nitrobenzyl)thio)-4,5-dihydro-1H-imidazole-1-carbonyl)benzenesulfonamide
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Description
N,N-diethyl-4-(2-((4-nitrobenzyl)thio)-4,5-dihydro-1H-imidazole-1-carbonyl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H24N4O5S2 and its molecular weight is 476.57. The purity is usually 95%.
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Scientific Research Applications
Photodynamic Therapy
A study by Pişkin, Canpolat, and Öztürk (2020) investigated the properties of zinc phthalocyanine substituted with benzenesulfonamide derivative groups for photodynamic therapy applications. The compound exhibited good fluorescence properties, high singlet oxygen quantum yield, and suitable photodegradation quantum yield, indicating potential for cancer treatment through Type II photosensitizers mechanisms Pişkin, Canpolat, & Öztürk, 2020.
Enzyme Inhibition
Gul et al. (2016) synthesized benzenesulfonamides with potential as carbonic anhydrase inhibitors, showing cytotoxic activities and implications for anti-tumor activity. This suggests the role of such compounds in developing treatments targeting specific enzymes involved in cancer Gul et al., 2016.
Antimicrobial Activity
Demircioğlu et al. (2018) characterized sulfonamide derivatives for antimicrobial activity. These compounds, synthesized and investigated for their structural and functional properties, showed potential in combating microbial infections through targeted biochemical pathways Demircioğlu et al., 2018.
Molecular Docking and Drug Design
Studies by Alyar et al. (2019) on novel Schiff bases derived from sulfamethoxazole and sulfisoxazole demonstrated enzyme inhibition against cholesterol esterase, tyrosinase, and α-amylase, among others. Molecular docking further elucidated the interactions between these inhibitors and enzymes, contributing to the field of drug design Alyar et al., 2019.
Properties
IUPAC Name |
N,N-diethyl-4-[2-[(4-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazole-1-carbonyl]benzenesulfonamide |
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InChI |
InChI=1S/C21H24N4O5S2/c1-3-23(4-2)32(29,30)19-11-7-17(8-12-19)20(26)24-14-13-22-21(24)31-15-16-5-9-18(10-6-16)25(27)28/h5-12H,3-4,13-15H2,1-2H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULNXBDMXLVOUPD-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)N2CCN=C2SCC3=CC=C(C=C3)[N+](=O)[O-] |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O5S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
476.6 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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